Bcl-2-like protein 1 (173-182)
Description
Bcl-2-like protein 1
Scientific Research Applications
1. Regulation of Apoptosis and Tumorigenesis
Bcl-2 family proteins, including Bcl-2-like protein 1, play critical roles in regulating apoptosis and tumorigenesis. They control the point of no return for clonogenic cell survival, thereby affecting host–pathogen interactions, animal development, and responses to anti-cancer therapy (Youle & Strasser, 2008). The balance between pro-apoptotic and anti-apoptotic Bcl-2 family members determines cell fate in many apoptotic signals, which is crucial for the maintenance of major organ systems and has implications in cancer (Adams & Cory, 1998).
2. Interaction with Cytochrome c in Apoptosis Prevention
Bcl-2 is located on the outer membrane of mitochondria and prevents apoptosis by blocking cytochrome c release from mitochondria. This role is vital in the initiation of the apoptotic program and highlights the connection between Bcl-2 and cytochrome c, which is key in apoptotic processes (Yang et al., 1997).
3. Role in Cellular Responses to Cancer Therapies
Bcl-2 family proteins are key regulators in cellular responses to anti-cancer therapies. Their regulation of apoptosis is critical in determining the effectiveness of cancer treatments, with implications for developing therapeutic strategies targeting these proteins (Reed, 2008).
4. Structural and Functional Insights
Structural and functional analyses of Bcl-2 family proteins have provided insights into their mechanisms of action. The structure of these proteins, including the Bcl-2-like protein 1, has been linked to their ability to regulate apoptosis, offering potential targets for therapeutic interventions (Muchmore et al., 1996).
5. Impact on Neurological Diseases
Research has shown that Bcl-2 family proteins, including Bcl-2-like protein 1, play a significant role in neuronal survival. Their modulation of cell death responses in the nervous system suggests potential therapeutic applications in neurological diseases (Davies, 1995).
properties
sequence |
YLNDHLEPWI |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Bcl-2-like protein 1 (173-182) |
Origin of Product |
United States |
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